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Compound of Interest

Compound Name: (-)-Isobicyclogermacrenal

Cat. No.: B13317767 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for (-)-Isobicyclogermacrenal is publicly

available. The following information is based on the general properties of sesquiterpenoids, a

class of natural organic compounds, and standard laboratory safety protocols. Researchers,

scientists, and drug development professionals must conduct a thorough risk assessment and

adhere to all local, state, and federal regulations for chemical waste disposal.

(-)-Isobicyclogermacrenal is a bioactive sesquiterpenoid under investigation for its potential

neurological effects.[1] Proper handling and disposal are crucial for laboratory safety and

environmental protection. This guide provides essential information for the safe management of

(-)-Isobicyclogermacrenal waste.

Chemical and Physical Properties
While detailed experimental data for (-)-Isobicyclogermacrenal is limited, the following table

summarizes its known and predicted properties.
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Property Value Source

Molecular Formula C₁₅H₂₂O [2][3][4]

Molecular Weight 218.33 g/mol [2][4]

Appearance
Not specified (likely an oil or

solid)

Solubility
Not specified (likely soluble in

organic solvents)

Predicted Human Intestinal

Absorption
High (99.46% probability) [4][5]

Predicted Blood-Brain Barrier

Penetration
High (97.50% probability) [4][5]

Predicted Human Oral

Bioavailability
High (57.14% probability) [4][5]

Experimental Protocols: Disposal of (-)-
Isobicyclogermacrenal Waste
The following are general procedures for the disposal of small quantities of (-)-
Isobicyclogermacrenal typically handled in a research laboratory. These protocols are based

on standard practices for the disposal of bioactive organic compounds.[6][7][8]

1. Waste Segregation and Collection:

Solid Waste:

Contaminated materials such as gloves, paper towels, and weighing papers should be

considered chemically contaminated waste.

Place these items in a designated, clearly labeled, and sealed hazardous waste container.

Do not mix with non-hazardous laboratory trash.

Liquid Waste:
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Collect all solutions containing (-)-Isobicyclogermacrenal in a dedicated, sealed, and

properly labeled hazardous waste container.

The container should be made of a material compatible with the solvents used.

Indicate the composition of the waste on the label, including all solvents and the estimated

concentration of (-)-Isobicyclogermacrenal.

Sharps Waste:

Needles, syringes, or any other contaminated sharps must be disposed of in a designated

sharps container to prevent physical injury and chemical exposure.

2. Disposal of Unused or Expired (-)-Isobicyclogermacrenal:

Do not dispose of pure or concentrated (-)-Isobicyclogermacrenal down the drain or in the

regular trash.

It must be treated as hazardous chemical waste.

Package the material in its original container or a new, properly labeled container.

Arrange for pickup and disposal by your institution's environmental health and safety (EHS)

department or a licensed hazardous waste disposal company.

3. Decontamination of Glassware and Equipment:

Rinse contaminated glassware and equipment with a suitable organic solvent (e.g., ethanol

or acetone) to remove residues of (-)-Isobicyclogermacrenal.

Collect the rinse solvent as hazardous liquid waste.

After the initial solvent rinse, wash the glassware with soap and water.

Logical Workflow for (-)-Isobicyclogermacrenal
Waste Disposal
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Caption: Workflow for the proper segregation and disposal of (-)-Isobicyclogermacrenal
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/39647468/?utm_source=Other&utm_medium=rss&utm_campaign=None&utm_content=12Su8VomptfNPoFdeXIhFJmeRIxUf-74CII-8UNdnrsgF82kXk&fc=None&ff=20241209031707&v=2.18.0.post9+e462414
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C15H22O/c1-11-5-4-6-12(2)9-14-13(8-7-11)15(14%2C3)10-16/h5%2C9-10%2C13-14H%2C4%2C6-8H2%2C1-3H3/b11-5%2B%2C12-9-/t13-%2C14-%2C15%3F/m0/s1
https://caps.ncbs.res.in/GRAYU/phytochemical/cid/13818876
https://plantaedb.com/compounds/isobicyclogermacral
https://plantaedb.com/compounds/isobicyclogermacrenal
https://www.epfl.ch/labs/lcso/wp-content/uploads/2018/06/Procedures-for-Lab-Treatment-of-Waste-Chemicals.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2019/07/In-Lab-Treatment-Chem-Waste.pdf
https://www.ptb.de/cms/fileadmin/internet/fachabteilungen/abteilung_q/q.3_internationale_zusammenarbeit/publikationen/PTB_Info_Chemical_Waste_Management_EN.pdf
https://www.benchchem.com/product/b13317767#isobicyclogermacrenal-proper-disposal-procedures
https://www.benchchem.com/product/b13317767#isobicyclogermacrenal-proper-disposal-procedures
https://www.benchchem.com/product/b13317767#isobicyclogermacrenal-proper-disposal-procedures
https://www.benchchem.com/product/b13317767#isobicyclogermacrenal-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13317767?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13317767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

